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Compound of Interest

Compound Name: 2CBFly-NBOMe

Cat. No.: B12741209 Get Quote

Disclaimer: 2CBFly-NBOMe is a potent psychoactive research chemical with limited safety

data available. It should be handled only by trained professionals in a controlled laboratory

setting. The following disposal procedures are based on general guidelines for hazardous

chemical waste and should be adapted to comply with all local, state, and federal regulations.

The proper disposal of 2CBFly-NBOMe is critical to ensure the safety of laboratory personnel

and to prevent environmental contamination. As a member of the NBOMe class of compounds,

it is expected to be highly potent and may present significant health risks upon exposure.[1][2]

[3] This guide provides essential information and step-by-step procedures for the safe handling

and disposal of 2CBFly-NBOMe.

Chemical and Safety Profile
While comprehensive data on 2CBFly-NBOMe is limited, the following table summarizes key

information relevant to its handling and disposal.
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Property Value Source

Chemical Name

2-(8-bromo-2,3,6,7-

tetrahydrobenzo[1,2-b:4,5-

b']difuran-4-yl)-N-[(2-

methoxyphenyl)methyl]ethan-

1-amine

[4][5]

Molecular Formula C20H22BrNO3 [4][6]

Molar Mass 404.304 g/mol [4]

Known Hazards

Potent serotonin 5-HT2A

receptor agonist; psychoactive

effects at sub-milligram doses.

Related NBOMe compounds

are associated with severe

intoxications, including

fatalities. Potential for

neurotoxic and cardiotoxic

effects.

[2][3][4][7]

Legal Status

Class A drug in the United

Kingdom. Controlled

substance in some jurisdictions

in the United States.

Researchers should verify the

legal status in their location.

[4][6]

Standard Operating Procedure for Disposal
The following protocol outlines the recommended steps for the disposal of 2CBFly-NBOMe
waste, including pure compound, contaminated materials, and solutions.

Step 1: Personal Protective Equipment (PPE)
Before handling 2CBFly-NBOMe in any form, it is imperative to wear appropriate PPE to

prevent accidental exposure. This includes:
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Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect clothing and skin.

Respiratory Protection: A fume hood should be used when handling the pure compound or

preparing solutions.

Step 2: Waste Segregation and Collection
Proper segregation of hazardous waste is crucial to prevent dangerous chemical reactions and

to ensure compliant disposal.[8][9]

Solid Waste: Collect any solid 2CBFly-NBOMe waste, including contaminated vials,

weighing papers, and disposable lab equipment, in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Aqueous and solvent-based solutions containing 2CBFly-NBOMe should be

collected in separate, compatible, and clearly labeled liquid hazardous waste containers.[8]

Do not mix incompatible wastes.[8]

Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a

designated sharps container.

All waste containers must be kept securely closed except when adding waste.[8][10]

Step 3: Labeling of Hazardous Waste
Accurate and thorough labeling of waste containers is a critical safety and regulatory

requirement.[10] Each container must be labeled with:

The words "Hazardous Waste"[10]

The full chemical name: "2CBFly-NBOMe"

The concentration and quantity of the waste
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The date the waste was first added to the container

The name and contact information of the generating researcher or lab

Step 4: Storage of Hazardous Waste
Hazardous waste must be stored safely and securely pending pickup by a certified disposal

service.[10]

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory.[10]

Ensure secondary containment for all liquid waste containers to prevent spills.[8][10]

Store waste away from heat, ignition sources, and incompatible chemicals.[8][9]

Step 5: Arranging for Disposal
Never dispose of 2CBFly-NBOMe down the drain or in the regular trash.[8][11]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for your hazardous waste.[8]

Follow all institutional procedures for waste pickup and documentation.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

2CBFly-NBOMe.
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Caption: Decision workflow for the disposal of 2CBFly-NBOMe waste.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of

2CBFly-NBOMe, protecting themselves, their colleagues, and the environment. Always consult
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your institution's specific hazardous waste management plan for detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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